Cas no 1031899-49-6 (2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid
• CAS No: 1031899-49-6
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 6177086
• PubChem ID: 4860925
• Update Time: 2025-09-28

2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid
• AKOS016089042
• 2-amino-4-((5-chloro-2-methoxyphenyl)amino)-4-oxobutanoic acid
• N4-(5-chloro-2-methoxyphenyl)asparagine
• AKOS002233831
• N-(5-chloro-2-methoxyphenyl)asparagine
• F1977-0009
• 1031899-49-6
• 2-amino-4-(5-chloro-2-methoxyanilino)-4-oxobutanoic acid

• Inchi： 1S/C11H13ClN2O4/c1-18-9-3-2-6(12)4-8(9)14-10(15)5-7(13)11(16)17/h2-4,7H,5,13H2,1H3,(H,14,15)(H,16,17)
• InChI Key： LMLLBPOVSVDERB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CC(C(=O)O)N)=O)OC

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid

Research Brief on 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid (CAS: 1031899-49-6)

The compound 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid (CAS: 1031899-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The presence of both amino and carbamoyl functional groups, along with the chloro-methoxy phenyl moiety, suggests a versatile scaffold that could interact with various biological targets.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid, making it more amenable for large-scale production. The study also highlighted its stability under physiological conditions, a critical factor for further drug development.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid showed promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity.

Further investigations into the mechanism of action revealed that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as elucidated by molecular docking studies. This insight has paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential off-target effects. Researchers are particularly interested in modifying the methoxy and chloro substituents to enhance binding affinity and metabolic stability.

Beyond its anti-inflammatory potential, 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid has also been explored for its role in modulating other biological pathways. A 2024 study in European Journal of Pharmacology investigated its effects on oxidative stress markers in neuronal cells, suggesting neuroprotective properties. These findings open new avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further formulation development. Additionally, comprehensive toxicity studies are required to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound through preclinical development.

In conclusion, 2-amino-3-[(5-chloro-2-methoxyphenyl)carbamoyl]propanoic acid (CAS: 1031899-49-6) represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for realizing its clinical benefits. The compound's versatility and unique pharmacophore make it a valuable subject for future studies in chemical biology and medicinal chemistry.